Aldehyde Reactive Probe (trifluoroacetate salt)

• CAS No.: 627090-10-2
• Product Name: Aldehyde Reactive Probe (trifluoroacetate salt)
• Molecular Formula: C14H22F3N5O6S
• Molecular Weight: 445.414
• IUPAC Name: 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N'-(2-aminooxyacetyl)pentanehydrazide;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C12H21N5O4S.C2HF3O2/c13-21-5-10(19)17-16-9(18)4-2-1-3-8-11-7(6-22-8)14-12(20)15-11;3-2(4,5)1(6)7/h7-8,11H,1-6,13H2,(H,16,18)(H,17,19)(H2,14,15,20);(H,6,7)/t7-,8-,11-;/m0./s1
• Standard InChIKey: YJYRTJQOEOYKFD-AEXHUXLESA-N
• SMILES: C1C2C(C(S1)CCCCC(=O)NNC(=O)CON)NC(=O)N2.C(=O)(C(F)(F)F)O
• Description: DNA is continually damaged by endogenous and environmental agents leading to the formation of abasic (apurinic/apyrimidinic, AP) sites that are disruptive to DNA synthesis. Aldehyde Reactive Probe (ARP) is a biotinylated reagent for the detection and quantification of AP sites in damaged DNA. ARP reacts with aldehyde groups formed when reactive oxygen species depurinate DNA, resulting in covalent linkage of biotin to these AP sites. The biotin-tagged DNA can then be detected using common avidin-conjugated reporters such as avidin-HRP. The ARP method is highly sensitive, enabling detection of 2.4 AP sites per 1x107 nucleotides of DNA.
• Synonyms: ARP;O-(Biotinylcarbazoylmethyl) Hydroxylamine
• Reference: 1.Kurisu, S.,Miya, T.,Terato, H., et al. Quantitation of DNA damage by an aldehyde reactive probe (ARP). Nucleic Acids Research.Supplement 1, 45-46 (2001).
• PubChem Compound: 91886087
• Last Modified: Nov 11 2021